Cas no 1785452-77-8 (3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid)

3-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid is a brominated thiazole derivative featuring both amino and carboxylic acid functional groups, making it a versatile intermediate in organic synthesis and medicinal chemistry. The presence of the 4-bromo substituent enhances its reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating further derivatization. Its structural motif is valuable in the development of bioactive compounds, particularly in the design of heterocyclic pharmaceuticals. The compound's well-defined reactivity and stability under standard conditions make it suitable for applications in peptidomimetics and scaffold diversification. Its purity and consistent performance are critical for reproducible research outcomes.

3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid structure

1785452-77-8 structure

Product Name:3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid

CAS No:1785452-77-8

MF:C₆H₇BrN₂O₂S

MW:251.100979089737

CID:6171829

PubChem ID:84707375

Update Time:2025-10-25

3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid
- 3-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanoicacid
- EN300-1283978
- 1785452-77-8
- Inchi： 1S/C6H7BrN2O2S/c7-3-2-9-12-6(3)4(8)1-5(10)11/h2,4H,1,8H2,(H,10,11)
- InChI Key： BOBFICUUSHQJKT-UHFFFAOYSA-N
- SMILES： BrC1C=NSC=1C(CC(=O)O)N

Computed Properties

Exact Mass: 249.94116g/mol
Monoisotopic Mass: 249.94116g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.2
Topological Polar Surface Area: 104Å²

3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1283978-1.0g	3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid	1785452-77-8	1g	$0.0	2023-06-07
Enamine	EN300-1283978-50mg	3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid	1785452-77-8	50mg	$707.0	2023-10-01
Enamine	EN300-1283978-100mg	3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid	1785452-77-8	100mg	$741.0	2023-10-01
Enamine	EN300-1283978-250mg	3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid	1785452-77-8	250mg	$774.0	2023-10-01
Enamine	EN300-1283978-500mg	3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid	1785452-77-8	500mg	$809.0	2023-10-01
Enamine	EN300-1283978-1000mg	3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid	1785452-77-8	1000mg	$842.0	2023-10-01
Enamine	EN300-1283978-2500mg	3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid	1785452-77-8	2500mg	$1650.0	2023-10-01
Enamine	EN300-1283978-5000mg	3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid	1785452-77-8	5000mg	$2443.0	2023-10-01
Enamine	EN300-1283978-10000mg	3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid	1785452-77-8	10000mg	$3622.0	2023-10-01

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Additional information on 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid

Comprehensive Overview of 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid (CAS No. 1785452-77-8)

3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid (CAS No. 1785452-77-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole ring and bromo substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the amino and carboxylic acid functional groups, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid has surged due to their role in developing antiviral and anticancer agents. Researchers are particularly interested in its potential to modulate enzymatic activity and target specific pathways, such as those involved in inflammation and metabolic disorders. The compound's 4-bromo-thiazole moiety is also pivotal in cross-coupling reactions, a hot topic in modern synthetic chemistry.

From an industrial perspective, CAS No. 1785452-77-8 is often discussed in forums and publications focusing on high-value intermediates and custom synthesis. Its compatibility with peptide coupling reagents and protecting group strategies makes it a favorite among chemists working on peptidomimetics and small-molecule inhibitors. These applications align with trending searches like "thiazole derivatives in drug design" and "bromo-substituted heterocycles," reflecting its relevance in current scientific discourse.

Environmental and green chemistry considerations are also shaping the conversation around this compound. Innovations in catalytic bromination and solvent-free synthesis methods aim to reduce the ecological footprint of producing such intermediates. This aligns with the growing emphasis on sustainable chemistry in both academia and industry, a topic frequently searched alongside CAS No. 1785452-77-8.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid, ensuring purity and consistency for research use. Quality control protocols often reference its chromatographic retention time and spectral fingerprints, which are essential for reproducibility in studies involving structure-activity relationships (SAR).

In summary, 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid (CAS No. 1785452-77-8) exemplifies the intersection of medicinal chemistry and materials science. Its multifaceted applications—from drug development to catalysis—underscore its importance in contemporary research. As interest in tailored heterocycles and bioactive scaffolds grows, this compound will likely remain a focal point in scientific and industrial innovation.